Cas no 106086-40-2 (Phenanthrene, 4-(1-methylethyl)-)
106086-40-2 structure
Product Name:Phenanthrene, 4-(1-methylethyl)-
CAS No:106086-40-2
MF:C17H16
MW:220.308944702148
CID:1179453
PubChem ID:71334075
Update Time:2025-04-20
Phenanthrene, 4-(1-methylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Phenanthrene, 4-(1-methylethyl)-
- 4-propan-2-ylphenanthrene
- DTXSID00762237
- 4-(PROPAN-2-YL)PHENANTHRENE
- 106086-40-2
-
- Inchi: 1S/C17H16/c1-12(2)15-9-5-7-14-11-10-13-6-3-4-8-16(13)17(14)15/h3-12H,1-2H3
- InChI Key: NYSNETRGWOQOTN-UHFFFAOYSA-N
- SMILES: C1(C=CC=C2C=CC3C=CC=CC=3C=12)C(C)C
Computed Properties
- Exact Mass: 220.12528
- Monoisotopic Mass: 220.125200510g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 255
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.5
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
Phenanthrene, 4-(1-methylethyl)- Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
106086-40-2 (Phenanthrene, 4-(1-methylethyl)-) Related Products
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